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Compound of Interest

Compound Name: 4-Amino-3-methylbenzene-1-thiol

CAS No.: 859763-12-5

Cat. No.: B2655830 Get Quote

4-Amino-3-methylbenzene-1-thiol, identified by the CAS Number 859763-12-5, is an

aromatic aminothiol that serves as a highly valuable and versatile building block in synthetic

chemistry.[1] Its unique structure, featuring a nucleophilic thiol group, a reactive amino group,

and a strategically placed methyl group on a benzene ring, makes it a precursor for a diverse

range of complex molecules. While not a therapeutic agent itself, its utility in the synthesis of

heterocyclic scaffolds, functionalized polymers, and as a key component in bioconjugation

reactions positions it as a compound of significant interest for professionals in drug discovery

and materials science. This guide provides a comprehensive overview of its properties,

synthesis, handling, and applications, grounded in established scientific principles and safety

protocols.

Part 1: Core Physicochemical and Structural
Characteristics
The functionality and potential applications of 4-Amino-3-methylbenzene-1-thiol are dictated

by its fundamental chemical and physical properties.

Chemical Structure
The molecule consists of a benzene ring substituted with an amino (-NH2) group, a methyl (-

CH3) group, and a thiol (-SH) group. The amino and thiol groups are positioned para to each

other, with the methyl group adjacent to the amino group.
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Caption: Chemical structure of 4-Amino-3-methylbenzene-1-thiol.

Physicochemical Data Summary
The following table summarizes the key computed and experimental properties of this

compound.

Property Value Source

CAS Number 859763-12-5 Sigma-Aldrich[1]

Molecular Formula C₇H₉NS PubChem[2]

Molecular Weight 139.22 g/mol PubChem[2]

Synonyms 4-amino-3-methylbenzenethiol Sigma-Aldrich[1]

InChI Key
CRRYCJCMAGAZIH-

UHFFFAOYSA-N
Sigma-Aldrich[1]

Part 2: Reactivity and Synthetic Utility
The synthetic value of 4-Amino-3-methylbenzene-1-thiol stems from the distinct reactivity of

its functional groups.

Thiol (-SH) Group: As a soft nucleophile, the thiol group is highly reactive towards

electrophiles.[3] It readily participates in S-alkylation, S-acylation, and addition reactions. Its

propensity for oxidation to form disulfides (-S-S-) is a key reaction pathway that can be used

strategically or must be prevented through the use of inert atmospheres. In drug

development, thiol groups are crucial for metal chelation, antioxidant activity, and for site-

specific bioconjugation with reagents like maleimides.[3][4]

Amino (-NH₂) Group: The amino group is a primary amine, exhibiting characteristic

nucleophilicity and basicity. It can be acylated to form amides, alkylated, or undergo

diazotization when treated with nitrous acid. This diazonium intermediate is highly versatile

and can be substituted with a wide range of functional groups.[5]

Aromatic Ring: The benzene ring is activated towards electrophilic aromatic substitution by

the electron-donating amino and methyl groups. These groups direct incoming electrophiles
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primarily to the positions ortho and para to themselves, influencing the regioselectivity of

further functionalization.

Methyl (-CH₃) Group: The presence of the methyl group is not trivial. In medicinal chemistry,

the addition of a methyl group—often termed the "magic methyl" effect—can profoundly

impact a molecule's pharmacokinetic and pharmacodynamic properties.[6] It can enhance

metabolic stability by blocking sites of oxidation, improve binding affinity through favorable

hydrophobic interactions, and influence the overall conformation of the molecule.[6]

Part 3: Applications in Research and Development
Synthesis of Heterocyclic Scaffolds
The ortho-relationship between the amino and thiol groups in analogous compounds is a

classic precursor for the synthesis of benzothiazoles, a privileged scaffold in medicinal

chemistry with a wide range of biological activities. While this specific isomer has a para-

relationship, its functional groups are still prime candidates for constructing other complex

heterocyclic systems, such as triazoles, which are known for their diverse pharmacological

profiles.[7][8] The amino group can react with carbonyl compounds to form Schiff bases, which

can then undergo further cyclization reactions.[8]

Bioconjugation and Radiopharmaceutical Development
The high nucleophilicity and relatively low abundance of free thiols in biological systems

(compared to amines) make them ideal targets for site-specific modification of biomolecules.[4]

Maleimide-based reagents, for instance, react selectively with thiols under mild, aqueous

conditions to form stable thioether bonds.[4] This makes thiol-containing molecules like 4-
Amino-3-methylbenzene-1-thiol valuable as linkers or prosthetic groups for attaching drugs,

imaging agents, or radiolabels to proteins and antibodies, a critical technology in the

development of diagnostics and therapeutics.[4]

Functional Polymer Synthesis
Thiol-containing monomers can be polymerized to create materials with unique properties. For

example, polymers functionalized with thiols have been synthesized for applications in heavy

metal adsorption from aqueous solutions, demonstrating the utility of the thiol group's affinity for

metals.[9] The presence of the amino group on 4-Amino-3-methylbenzene-1-thiol offers an
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additional site for polymerization or post-polymerization modification, enabling the creation of

multifunctional materials.

Part 4: Safety, Handling, and Experimental Protocols
Trustworthiness in the laboratory begins with a rigorous adherence to safety. The information

below is synthesized from representative Safety Data Sheets (SDS) for structurally similar

aminothiols and should be treated as a baseline for safe laboratory practice.

Hazard Identification and Personal Protective Equipment
(PPE)
Aminothiols are often classified as hazardous. They can be toxic if swallowed, inhaled, or in

contact with skin, and may cause severe skin and eye irritation or damage.[10][11] Many also

have a strong, unpleasant odor ("stench").[11]

GHS Hazard Summary (Typical for Aminothiols)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 1B / 2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation

Serious Eye Damage 1
H318: Causes serious eye

damage

Standard Laboratory Handling Protocol
This protocol represents a self-validating system for minimizing exposure and ensuring

experimental integrity.
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Engineering Controls: All manipulations, including weighing and transfers, MUST be

performed inside a certified chemical fume hood to prevent inhalation of vapors or dust.[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-

inch).[13]

Hand Protection: Handle with chemically resistant gloves (e.g., nitrile). Gloves must be

inspected before use and disposed of properly after handling.[13]

Skin and Body Protection: Wear a lab coat and ensure no skin is exposed.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[12][13]

Keep away from heat, sparks, and open flames.[13] Incompatible materials include strong

oxidizing agents and acids.[11]

Spill & Waste Management: In case of a spill, evacuate the area. Use an inert absorbent

material for containment. Dispose of contaminated material and containers as hazardous

waste in accordance with local, state, and federal regulations.[12]

First Aid Measures:

Inhalation: Move the person to fresh air immediately. Call a poison center or doctor.[11]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of

water.[11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth and call a poison center or doctor

immediately.[11]

Caption: Workflow for the safe handling of aminothiol reagents.

Conclusion
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4-Amino-3-methylbenzene-1-thiol (CAS: 859763-12-5) is more than just a chemical entry in a

catalog; it is a potent tool for molecular innovation. Its combination of reactive thiol and amino

functionalities, coupled with the modulating effect of the methyl group, provides chemists with a

versatile platform for constructing novel molecules with tailored properties. For researchers in

drug discovery, it offers a gateway to new heterocyclic entities and advanced bioconjugation

strategies. For materials scientists, it is a building block for functional polymers. A thorough

understanding of its properties and a strict adherence to safety protocols are paramount to

unlocking its full potential in the laboratory and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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